Cas no 1190838-28-8 (4-Fluoro-2-(1H-imidazol-2-YL)phenol)

• Product Name: 4-Fluoro-2-(1H-imidazol-2-YL)phenol
• CAS No: 1190838-28-8
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 4823731
• Update Time: 2025-06-28

4-Fluoro-2-(1H-imidazol-2-YL)phenol Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-(1H-IMIDAZOL-2-YL)PHENOL
• Phenol,4-fluoro-2-(1H-imidazol-2-yl)-
• OC1=CC=C(F)C=C1C1=NC=CN1
• 6-(1,3-dihydroimidazol-2-ylidene)-4-fluorocyclohexa-2,4-dien-1-one
• 4-Fluoro-2-(1H-imidazol-2-YL)phenol

• Inchi： 1S/C9H7FN2O/c10-6-1-2-8(13)7(5-6)9-11-3-4-12-9/h1-5,13H,(H,11,12)
• InChI Key： QMMCLILEDDLSPN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=NC=CN1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9

Additional information on 4-Fluoro-2-(1H-imidazol-2-YL)phenol

4-Fluoro-2-(1H-imidazol-2-YL)phenol: A Comprehensive Overview

4-Fluoro-2-(1H-imidazol-2-YL)phenol, also known by its CAS number CAS 1190838-28-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with an imidazole ring and a fluorine substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and beyond.

The molecular structure of 4-Fluoro-2-(1H-imidazol-2-YL)phenol is defined by its benzene ring, which is substituted with a hydroxyl group at position 4 and an imidazole moiety at position 2. The fluorine atom further enhances the electronic properties of the molecule, making it an interesting candidate for various chemical reactions. Recent studies have explored its role in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of this compound is its ability to participate in hydrogen bonding due to the hydroxyl group and the nitrogen atoms in the imidazole ring. This property is crucial in drug design, as it allows the molecule to interact with biological targets such as enzymes and receptors. Researchers have utilized this feature to investigate its potential as a lead compound for developing new therapeutic agents.

In terms of synthesis, 4-Fluoro-2-(1H-imidazol-2-YL)phenol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making it easier to scale up production for research purposes. The synthesis process often involves the use of transition metal catalysts, which have been shown to enhance reaction efficiency significantly.

The application of CAS 1190838-28-8 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. Recent advancements in nanotechnology have also explored its potential as a building block for constructing nanostructured materials with tailored properties.

From an environmental standpoint, understanding the fate and transport of 4-Fluoro-2-(1H-imidazol-2-YL)phenol in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, 4-Fluoro-2-(1H-imidazol-2-YL)phenol, or CAS 1190838-28-8, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.